Cas no 2361901-01-9 (1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide)
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Prop-2-enoyl-N-pyrimidin-5-ylpiperidine-4-carboxamide
- Z1704072357
- EN300-26579827
- 2361901-01-9
- 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide
- 1-(1-Oxo-2-propen-1-yl)-N-5-pyrimidinyl-4-piperidinecarboxamide
-
- Inchi: 1S/C13H16N4O2/c1-2-12(18)17-5-3-10(4-6-17)13(19)16-11-7-14-9-15-8-11/h2,7-10H,1,3-6H2,(H,16,19)
- InChI Key: ZUXRQKHJRFKKCJ-UHFFFAOYSA-N
- SMILES: N1(C(=O)C=C)CCC(C(NC2=CN=CN=C2)=O)CC1
Computed Properties
- Exact Mass: 260.12732577g/mol
- Monoisotopic Mass: 260.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 570.4±43.0 °C(Predicted)
- pka: 12.55±0.20(Predicted)
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26579827-0.05g |
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide |
2361901-01-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide
Introduction to 1-(Prop-2-enoyl)-N-(Pyrimidin-5-yl)piperidine-4-carboxamide (CAS No. 2361901-01-9)
1-(Prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide, with the CAS number 2361901-01-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its conjugated double bond and amide functional groups, which contribute to its pharmacological properties.
The molecular structure of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide consists of a piperidine ring substituted with a prop-2-enoyl group at the 1-position and a pyrimidin-5-yl group at the 4-position. The presence of these functional groups imparts specific chemical and biological activities, making it a promising candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to inhibit specific enzymes involved in inflammatory responses and cell proliferation, such as cyclooxygenase (COX) and protein kinase C (PKC).
In addition to its anti-inflammatory effects, 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of apoptosis-related proteins, such as Bcl-2 and caspase enzymes, which are crucial for programmed cell death.
The pharmacokinetic profile of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity and minimal side effects in preclinical models suggest a favorable safety profile.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases and cancer. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.
The synthesis of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide involves several well-established chemical reactions. One common approach is to start with a piperidine derivative and sequentially introduce the propenoyl and pyrimidinyl groups through selective functionalization steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production.
In conclusion, 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide (CAS No. 2361901-01-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in the treatment of inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.
2361901-01-9 (1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)